Cas no 4829-04-3 (1,3-Dithiolane)

• Product name: 1,3-Dithiolane
• CAS No: 4829-04-3
• MF: C₃H₆S₂
• MW: 106.20974
• CID: 330087
• PubChem ID: 24870452

1,3-Dithiolane Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiolane
• [1,3]Dithiolan
• 1,3-Dithiacyclopentane
• 1',3'-dithiolane
• NSC 193357
• C3H6S2
• 341G58G6YL
• CHEBI:38079
• AKOS025293915
• Dithiolane
• Q27117371
• InChI=1/C3H6S2/c1-2-5-3-4-1/h1-3H
• UNII-341G58G6YL
• 1,3-Dithiolane, 97%
• SCHEMBL28510
• MFCD00041425
• NSC193357
• 4829-04-3
• NSC-193357
• DTXSID90197473
• 1,3dithiacyclopentane
• CHEBI:38335
• DTXCID00119964

• MDL： MFCD00041425
• Inchi： InChI=1S/C3H6S2/c1-2-5-3-4-1/h1-3H2
• InChI Key： IMLSAISZLJGWPP-UHFFFAOYSA-N
• SMILES： C1CSCS1
• BRN： 102455

Computed Properties

• Exact Mass: 105.99100
• Monoisotopic Mass: 105.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 24.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.235 g/mL at 25 °C(lit.)
• Melting Point: -50°C
• Boiling Point: 183 °C(lit.)
• Flash Point: Fahrenheit: 154.4 ° f < br / > Celsius: 68 ° C < br / >
• Refractive Index: n20/D 1.599(lit.)
• PSA: 50.60000
• LogP: 1.42390
• Solubility: Uncertain
• Vapor Pressure: 1.6±0.3 mmHg at 25°C

1,3-Dithiolane Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：3334
• WGK Germany：3
• Safety Instruction： S23-S24/25
• RTECS：JP0511000
• Safety Term：S23;S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1,3-Dithiolane Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiolanes 1,3-dithiolanes